Cas no 287979-27-5 (Methyl 6-(2,2,2-trifluoroethoxy)nicotinate)

• Product Name: Methyl 6-(2,2,2-trifluoroethoxy)nicotinate
• CAS No: 287979-27-5
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• MDL: MFCD00831623
• CID: 253443
• PubChem ID: 2727182
• Update Time: 2025-05-26

Methyl 6-(2,2,2-trifluoroethoxy)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(2,2,2-trifluoroethoxy)nicotinate
• 3-Pyridinecarboxylicacid, 6-(2,2,2-trifluoroethoxy)-, methyl ester
• 6-(2,2,2-TRIFLUOROETHOXY)NICOTINIC ACID METHYL ESTER
• methyl 6-(2,2,2-trifluoroethoxy)pyridine-3-carboxylate
• HMS559A02
• MFCD00831623
• Maybridge1_006162
• AKOS016002554
• FT-0644345
• CCG-52650
• JJRKMEKLZZJTEU-UHFFFAOYSA-N
• 287979-27-5
• 3-Pyridinecarboxylic acid, 6-(2,2,2-trifluoroethoxy)-, methyl ester
• SCHEMBL20474664
• SR-01000641869-1
• methyl 6-(2, 2, 2-trifluoroethoxy)pyridine-3-carboxylate
• AS-72303
• CS-0098263
• D95684
• A876620
• DTXSID60369428
• DB-047458

• MDL： MFCD00831623
• Inchi： 1S/C9H8F3NO3/c1-15-8(14)6-2-3-7(13-4-6)16-5-9(10,11)12/h2-4H,5H2,1H3
• InChI Key： JJRKMEKLZZJTEU-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(C(=O)OC)=CN=1)(F)F

Computed Properties

• Exact Mass: 235.04600
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.42000
• LogP: 1.80930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 6-(2,2,2-trifluoroethoxy)nicotinate

Methyl 6-(2,2,2-Trifluoroethoxy)Nicotinate: A Comprehensive Overview

Methyl 6-(2,2,2-trifluoroethoxy)nicotinate, also known by its CAS number 287979-27-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of nicotinic acid, a key component in various biological and industrial applications. The structure of methyl 6-(2,2,2-trifluoroethoxy)nicotinate features a nicotinate group with a trifluoroethoxy substituent at the 6-position, which imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of methyl 6-(2,2,2-trifluoroethoxy)nicotinate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and as an additive in electronic devices. The trifluoroethoxy group enhances the compound's thermal stability and chemical resistance, making it suitable for applications in extreme environments.

In the agricultural sector, methyl 6-(2,2,2-trifluoroethoxy)nicotinate has shown promise as a component in sustainable pest control solutions. Its ability to disrupt specific insect behaviors without harming beneficial organisms aligns with current trends toward eco-friendly agricultural practices. Field trials have demonstrated its efficacy in controlling pest populations while maintaining crop health.

The synthesis of methyl 6-(2,2,2-trifluoroethoxy)nicotinate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the compound. This advancement has facilitated its large-scale production for both research and commercial purposes.

From a pharmacological perspective, methyl 6-(2,2,2-trifluoroethoxy)nicotinate exhibits interesting bioactivity profiles. Preclinical studies suggest that it may serve as a lead compound for developing new drugs targeting metabolic disorders. Its ability to modulate key enzymes involved in lipid metabolism opens avenues for future therapeutic interventions.

The environmental impact of methyl 6-(2,2,2-trifluoroethoxy)nicotinate has also been a focus of recent research. Studies indicate that it biodegrades efficiently under aerobic conditions, reducing concerns about long-term environmental persistence. This characteristic makes it an attractive option for applications where environmental sustainability is a priority.

In conclusion, methyl 6-(2,2,2-trifluoroethoxy)nicotinate (CAS No: 287979-27-5) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties and favorable environmental profile position it as a valuable tool for addressing contemporary challenges in science and technology. As research continues to uncover new potentials for this compound, its role in shaping future innovations is likely to expand further.